Cas no 161035-88-7 (1H-Benzimidazole,2-(2-methylhydrazinyl)-)

1H-Benzimidazole,2-(2-methylhydrazinyl)- structure
161035-88-7 structure
Product Name:1H-Benzimidazole,2-(2-methylhydrazinyl)-
CAS No:161035-88-7
MF:C8H10N4
MW:162.19180059433
CID:109659
Update Time:2024-03-05

1H-Benzimidazole,2-(2-methylhydrazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(2-methylhydrazinyl)-
    • 2H-Benzimidazol-2-one,1,3-dihydro-,methylhydrazone(9CI)
    • 1H-Benzimidazole, 2-(2-methylhydrazinyl)-
    • Inchi: 1S/C8H10N4/c1-9-12-8-10-6-4-2-3-5-7(6)11-8/h2-5,9H,1H3,(H2,10,11,12)
    • InChI Key: GPGOSRVOVLOUEU-UHFFFAOYSA-N
    • SMILES: C1(NNC)NC2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 162.0907
  • Monoisotopic Mass: 162.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.7A^2

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Predicted)
  • Boiling Point: 288.0±23.0 °C(Predicted)
  • PSA: 52.74
  • pka: 7.03±0.20(Predicted)
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